Cas no 2301068-02-8 (6-Bromo-1-methyl-1H-indole-4-carboxylic acid ethylamide)

• Product Name: 6-Bromo-1-methyl-1H-indole-4-carboxylic acid ethylamide
• CAS No: 2301068-02-8
• MF: C₁₂H₁₃BrN₂O
• MW: 281.148422002792
• MDL: MFCD31760019
• CID: 4784916
• Update Time: 2025-05-26

6-Bromo-1-methyl-1H-indole-4-carboxylic acid ethylamide Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1-methyl-1H-indole-4-carboxylic acid ethylamide

• MDL： MFCD31760019
• Inchi： 1S/C12H13BrN2O/c1-3-14-12(16)10-6-8(13)7-11-9(10)4-5-15(11)2/h4-7H,3H2,1-2H3,(H,14,16)
• InChI Key： KLRWIOMMZCQUSX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(NCC)=O)C2C=CN(C)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 2.3
• Topological Polar Surface Area: 34

Additional information on 6-Bromo-1-methyl-1H-indole-4-carboxylic acid ethylamide

Professional Introduction to 6-Bromo-1-methyl-1H-indole-4-carboxylic acid ethylamide (CAS No: 2301068-02-8)

6-Bromo-1-methyl-1H-indole-4-carboxylic acid ethylamide, a compound with the chemical identifier CAS No: 2301068-02-8, represents a significant molecule in the realm of pharmaceutical and biochemical research. This compound, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of both bromine and methyl substituents on the indole ring, along with the carboxylic acid ethylamide functional group, makes it a versatile intermediate for synthesizing more complex molecules.

The indole core is a well-documented scaffold in medicinal chemistry, known for its role in various bioactive compounds. Specifically, the brominated indole derivatives have been extensively studied for their pharmacological properties. The bromine atom introduces electrophilic centers that can participate in various chemical reactions, such as cross-coupling reactions, which are pivotal in modern synthetic organic chemistry. These reactions are often employed to construct complex molecular architectures essential for drug development.

In recent years, there has been a surge in research focusing on indole derivatives due to their demonstrated efficacy in treating a variety of diseases. For instance, studies have highlighted the potential of brominated indoles as kinase inhibitors, which are crucial in cancer therapy. The 6-Bromo-1-methyl-1H-indole-4-carboxylic acid ethylamide structure provides a unique platform for designing such inhibitors by allowing modifications at multiple positions on the indole ring.

The carboxylic acid ethylamide moiety in this compound adds another layer of functionality, enabling further derivatization through amide bond formation. This feature is particularly valuable in drug design, as amides are a common pharmacophore found in many therapeutic agents. The ability to introduce diverse side chains through amide linkages allows for fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry have also facilitated the exploration of novel derivatives of 6-Bromo-1-methyl-1H-indole-4-carboxylic acid ethylamide. Molecular modeling techniques have been employed to predict the binding modes of this compound with biological targets, providing insights into its potential pharmacological activity. Such computational studies are increasingly integral to rational drug design, enabling researchers to optimize lead compounds before moving into expensive and time-consuming experimental validation.

The synthesis of 6-Bromo-1-methyl-1H-indole-4-carboxylic acid ethylamide involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. Key steps typically include bromination of the indole ring followed by functional group interconversions to introduce the carboxylic acid ethylamide moiety. These synthetic strategies often require careful optimization to achieve high yields and purity, which are critical for pharmaceutical applications.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Indole derivatives are known for their optoelectronic properties, making them suitable candidates for use in organic light-emitting diodes (OLEDs) and other electronic devices. The bromine substituent can be particularly useful in these applications, as it can serve as an anchoring point for further functionalization or cross-linking processes.

The growing interest in sustainable chemistry has also influenced the research on 6-Bromo-1-methyl-1H-indole-4-carboxylic acid ethylamide. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global efforts to promote environmentally friendly practices in chemical synthesis, ensuring that future advancements do not come at the expense of ecological integrity.

Future directions in the study of this compound may include exploring its biological activity through high-throughput screening assays. Such assays can rapidly identify new therapeutic applications or off-target effects that might not be apparent from initial computational studies alone. Moreover, interdisciplinary collaborations between chemists and biologists will be essential to fully harness the potential of this versatile molecule.

In conclusion, 6-Bromo-1-methyl-1H-indole-4-carboxylic acid ethylamide (CAS No: 2301068-02-8) stands out as a compound with significant potential across multiple domains of science and technology. Its unique structural features make it an invaluable tool for drug discovery and material science alike. As research continues to evolve, this molecule is likely to play an increasingly important role in shaping future advancements.